4-Bromo-2-methylbenzenesulfonyl chloride
Cat. No. B051797
M. Wt: 269.54 g/mol
InChI Key: KNBSFUSBZNMAKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:4][c:5]1[cH:6][c:7]([CH3:15])[c:8]([S:11](=[O:12])(=[O:13])[Cl:14])[cH:9][cH:10]1.[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[CH3:1][NH:2][CH3:3]>>[CH3:1][N:2]([CH3:3])[S:11]([c:8]1[c:7]([CH3:15])[cH:6][c:5]([Br:4])[cH:10][cH:9]1)(=[O:12])=[O:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(Br)ccc1S(=O)(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CNC
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(Br)ccc1S(=O)(=O)N(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
